2-(allylthio)-5-ethyl-6-hydroxy-3-(4-methylphenyl)-4(3H)-pyrimidinone

• IUPAC Name: 5-ethyl-6-hydroxy-3-(4-methylphenyl)-2-prop-2-enylsulfanylpyrimidin-4-one
• InChI: InChI=1S/C16H18N2O2S/c1-4-10-21-16-17-14(19)13(5-2)15(20)18(16)12-8-6-11(3)7-9-12/h4,6-9,19H,1,5,10H2,2-3H3
• InChI Key: QPSXDVURQQULPU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(N(C1=O)C2=CC=C(C=C2)C)SCC=C)O
• Molecular Formula: C16H18N2O2S
• Molecular Weight: 302.4 g/mol

Description

2-(allylthio)-5-ethyl-6-hydroxy-3-(4-methylphenyl)-4(3H)-pyrimidinone, also known as AMPT, is a synthetic compound that has been extensively studied for its effects on the dopaminergic system. It has been used as a tool in scientific research to investigate the role of dopamine in various physiological and pathological processes.

Mechanism of Action

2-(allylthio)-5-ethyl-6-hydroxy-3-(4-methylphenyl)-4(3H)-pyrimidinone works by inhibiting the enzyme tyrosine hydroxylase, which is responsible for the synthesis of dopamine. By inhibiting this enzyme, 2-(allylthio)-5-ethyl-6-hydroxy-3-(4-methylphenyl)-4(3H)-pyrimidinone reduces the amount of dopamine available in the brain, leading to a decrease in dopaminergic activity.
Biochemical and Physiological Effects:
2-(allylthio)-5-ethyl-6-hydroxy-3-(4-methylphenyl)-4(3H)-pyrimidinone has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the levels of dopamine and its metabolites in the brain, leading to a decrease in dopaminergic activity. 2-(allylthio)-5-ethyl-6-hydroxy-3-(4-methylphenyl)-4(3H)-pyrimidinone has also been shown to reduce the levels of norepinephrine and epinephrine in the brain, leading to a decrease in adrenergic activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(allylthio)-5-ethyl-6-hydroxy-3-(4-methylphenyl)-4(3H)-pyrimidinone in lab experiments is that it allows researchers to selectively manipulate the dopaminergic system without affecting other neurotransmitter systems. This allows for a more precise investigation of the role of dopamine in various physiological and pathological processes. However, one limitation of using 2-(allylthio)-5-ethyl-6-hydroxy-3-(4-methylphenyl)-4(3H)-pyrimidinone is that it is not a selective inhibitor of tyrosine hydroxylase, and can also inhibit the synthesis of other catecholamines such as norepinephrine and epinephrine.

Future Directions

There are a number of future directions for research on 2-(allylthio)-5-ethyl-6-hydroxy-3-(4-methylphenyl)-4(3H)-pyrimidinone. One area of interest is the role of dopamine in the development of addiction and other psychiatric disorders. Another area of interest is the use of 2-(allylthio)-5-ethyl-6-hydroxy-3-(4-methylphenyl)-4(3H)-pyrimidinone as a potential therapeutic agent for these disorders. Additionally, further research is needed to investigate the potential side effects of 2-(allylthio)-5-ethyl-6-hydroxy-3-(4-methylphenyl)-4(3H)-pyrimidinone and to develop more selective inhibitors of tyrosine hydroxylase.

Synthesis Methods

The synthesis of 2-(allylthio)-5-ethyl-6-hydroxy-3-(4-methylphenyl)-4(3H)-pyrimidinone involves the reaction of 2-mercapto-5-ethyl-6-hydroxy-3-(4-methylphenyl)pyrimidin-4(3H)-one with allyl bromide in the presence of a base such as potassium carbonate. The resulting compound is then purified by column chromatography to obtain pure 2-(allylthio)-5-ethyl-6-hydroxy-3-(4-methylphenyl)-4(3H)-pyrimidinone.

Scientific Research Applications

2-(allylthio)-5-ethyl-6-hydroxy-3-(4-methylphenyl)-4(3H)-pyrimidinone has been used extensively in scientific research to investigate the role of dopamine in various physiological and pathological processes. It has been used to study the effects of dopamine depletion on behavior, cognition, and emotion. 2-(allylthio)-5-ethyl-6-hydroxy-3-(4-methylphenyl)-4(3H)-pyrimidinone has also been used to investigate the role of dopamine in addiction, schizophrenia, and depression.